Cas no 66874-06-4 (3-Sulfo-taurochenodeoxycholic Acid Disodium Salt)

• Product name: 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt
• CAS No: 66874-06-4
• MF: C₂₆H₄₆NNaO₉S₂
• MW: 603.764517307281
• CID: 5043298

3-Sulfo-taurochenodeoxycholic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt

• Inchi： 1S/C26H45NO9S2.Na.H/c1-16(4-7-23(29)27-12-13-37(30,31)32)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(36-38(33,34)35)14-17(25)15-22(24)28;;/h16-22,24,28H,4-15H2,1-3H3,(H,27,29)(H,30,31,32)(H,33,34,35);;/t16-,17+,18-,19-,20+,21+,22-,24+,25+,26-;;/m1../s1
• InChI Key： QXDJTUKMSLFLGO-JPIZVGCPSA-N
• SMILES： C[C@]12CC[C@@H](OS(O)(=O)=O)C[C@@]1([H])C[C@@H](O)[C@@]1([H])[C@]3([H])CC[C@]([H])([C@H](C)CCC(=O)NCCS(O)(=O)=O)[C@@]3(C)CC[C@]21[H].[NaH]

3-Sulfo-taurochenodeoxycholic Acid Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt

3-Sulfo-taurochenodeoxycholic Acid Disodium Salt (CAS No: 66874-06-4)

The compound 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt, with the CAS registry number 66874-06-4, is a significant molecule in the field of bile acid chemistry and its derivatives. This compound is a sodium salt of 3-sulfo-taurochenodeoxycholic acid, which belongs to the family of sulfated bile acids. Bile acids are crucial for lipid digestion and absorption in the gastrointestinal tract, and their derivatives have been extensively studied for their potential therapeutic applications.

The structure of 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt consists of a chenodeoxycholic acid backbone, which is a type of bile acid, with a sulfonic acid group attached at the 3-position and a taurine moiety conjugated at the 24-position. The sulfonation at the 3-position imparts unique physicochemical properties to the molecule, such as increased water solubility and altered biological activity compared to its unsubstituted counterpart. The disodium salt form ensures that the compound is in a stable and bioavailable form, making it suitable for various applications in research and development.

Recent studies have highlighted the potential of sulfated bile acids like 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt in modulating cellular signaling pathways and exerting anti-inflammatory effects. For instance, research has shown that sulfated bile acids can interact with specific receptors, such as the farnesoid X receptor (FXR) and the G protein-coupled receptor (TGR5), which are involved in lipid metabolism and energy homeostasis. These findings suggest that this compound could be a promising candidate for developing novel therapies targeting metabolic disorders, including obesity and type 2 diabetes.

In addition to its role in metabolic regulation, 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt has been investigated for its potential anti-cancer properties. Preclinical studies have demonstrated that sulfated bile acids can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Furthermore, these compounds have shown synergistic effects when used in combination with conventional chemotherapeutic agents, enhancing their efficacy while reducing systemic toxicity.

The synthesis of 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt involves several steps, including isolation of chenodeoxycholic acid from natural sources or chemical synthesis, followed by sulfonation at the 3-position and subsequent conjugation with taurine. The disodium salt form is typically prepared by neutralization with sodium hydroxide to ensure optimal stability and solubility properties.

In terms of applications, this compound is widely used in pharmacological research to study bile acid metabolism, receptor signaling, and disease pathophysiology. It is also employed as a reference standard in analytical chemistry for quality control purposes. Given its unique biological properties, there is growing interest in exploring its potential as a drug lead or adjuvant therapy in various therapeutic areas.

In conclusion, 3-Sulfo-taurochenodeoxycholic Acid Disodium Salt (CAS No: 66874-06-4) represents an important molecule in bile acid chemistry with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and applications, positioning it as a valuable tool in both academic and industrial settings.